Cas no 82574-51-4 (CID 71407320)

• Product name: CID 71407320
• CAS No: 82574-51-4
• MF: ₃[C₈H₁₀O₂]^.H₃O₄P
• MW: 512.487
• CID: 2803738
• PubChem ID: 71407320

CID 71407320 Chemical and Physical Properties

Names and Identifiers

• DTXSID20827897
• 82574-51-4
• Phosphoric acid--2-phenoxyethan-1-ol (1/3)
• CID 71407320

• Inchi： InChI=1S/3C8H10O2.H3O4P/c3*9-6-7-10-8-4-2-1-3-5-8;1-5(2,3)4/h3*1-5,9H,6-7H2;(H3,1,2,3,4)
• InChI Key： BSJLXEZJATUSHZ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 512.18113424Da
• Monoisotopic Mass: 512.18113424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 127
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų